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Compound of Interest

Compound Name: Chlorobenzene-d5

Cat. No.: B046527

An In-depth Technical Guide to Chlorobenzene-
d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties, experimental applications, and safety protocols for Chlorobenzene-d5
(Pentadeuterochlorobenzene). This deuterated aromatic compound is a valuable tool in various
scientific disciplines, particularly in analytical and synthetic chemistry.

Core Properties of Chlorobenzene-d5

Chlorobenzene-d5 is a deuterated form of chlorobenzene where five hydrogen atoms on the
benzene ring have been replaced with deuterium atoms.[1] This isotopic substitution makes it a
useful standard in mass spectrometry and a solvent in NMR spectroscopy.[2][3]

Physical and Chemical Data

The fundamental physical and chemical properties of Chlorobenzene-d5 are summarized in
the tables below for easy reference and comparison.

Table 1: General and Physical Properties
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Property Value Reference
Molecular Formula CeDsCl [4]
Molecular Weight 117.59 g/mol [1][4]
Appearance Colorless liquid [5][6]
Density 1.157 g/mL at 25 °C [11[31[5]
Boiling Point 130-130.5 °C [11[3][5]
Melting Point -45.1 °C [7]

Flash Point 24.0 °C (75.2 °F) - closed cup [11[3]

Refractive Index

n20/D 1.522

[11(3]15]

Water Solubility

0.49 g/L at 20 °C (Not

miscible)

[7](8]

Isotopic Purity

=99 atom % D

[1]3]

Table 2: Identification and Safety Information
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Identifier/Parameter Value Reference
CAS Number 3114-55-4 [1114]

EC Number 221-482-0 [1]

UN Number 1134 [3][9]
Hazard Class 3 (Flammable liquids) [1109]

) Flame, Exclamation mark,
GHS Pictograms ) [1]
Environment

Signal Word Warning [1112]

H226 (Flammable liquid and
vapor), H315 (Causes skin
irritation), H332 (Harmful if
Hazard Statements ) ] [1][10]
inhaled), H411 (Toxic to
aguatic life with long lasting

effects)

Spectroscopic Information

The isotopic labeling of Chlorobenzene-d5 provides a distinct mass shift (M+5) compared to
its non-deuterated counterpart, which is fundamental for its use as an internal standard in mass
spectrometry.[1][3] In Nuclear Magnetic Resonance (NMR) spectroscopy, it can be used as a
deuterated solvent.[2] Studies have utilized *H NMR and 2H NMR spectra of Chlorobenzene-
d5 in liquid crystal solvents to determine the quadrupolar coupling constants and asymmetry
parameters for the deuterons.[1][3][11]

Key Applications and Experimental Protocols

Chlorobenzene-d5's primary applications stem from its isotopic purity and physical properties.
It serves as a crucial material in proteomics research, environmental analysis, and as a
synthetic intermediate.[2][4]

Use as an Internal Standard in GC/MS Analysis
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Chlorobenzene-d5 is frequently used as an internal standard for the analysis of high molecular
weight and low volatility compounds in thermal desorption/gas chromatography/mass
spectrometry (TD/GC/MS).[1][3][11]

Methodology:

o Standard Preparation: A known concentration of Chlorobenzene-d5 is added to each
sample and calibration standard.

e Sample Introduction: The sample is introduced into the GC system, where it is vaporized and
separated based on the components' boiling points and interactions with the stationary
phase.

o Mass Spectrometry Detection: As the separated components elute from the GC column, they
enter the mass spectrometer, where they are ionized and fragmented. The mass-to-charge
ratio of the ions is measured.

» Quantification: The signal intensity of the analyte is normalized to the signal intensity of the
Chlorobenzene-d5 internal standard. This ratio is then used to determine the concentration
of the analyte in the sample by comparing it to a calibration curve.
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Workflow for GC/MS Analysis with Chlorobenzene-d5 Internal Standard
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Caption: Workflow for using Chlorobenzene-d5 as an internal standard in GC/MS.
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Use as a Deuterated Solvent in NMR Spectroscopy

Deuterated solvents are essential in NMR spectroscopy to avoid interference from proton
signals of the solvent.[12] Chlorobenzene-d5 can be used in this capacity, particularly for
analytes that are soluble in it.[2][13]

Methodology:
o Sample Preparation: The analyte of interest is dissolved in Chlorobenzene-d5.

 NMR Analysis: The sample is placed in an NMR spectrometer. The absence of protons in the
solvent allows for a clear spectrum of the analyte.

o Data Interpretation: The resulting spectrum is analyzed to determine the structure and
properties of the analyte.

Synthesis of Chlorobenzene-d5

One reported method for the synthesis of Chlorobenzene-d5 involves a platinum-on-carbon
catalyzed hydrogen-deuterium exchange reaction.[14]

Reaction Protocol:

» Reactant Mixture: Chlorobenzene, deuterium water (D20), 10% platinum on carbon,
isopropanol, and cyclohexane are combined in a reaction flask.[14]

 Inert Atmosphere: The air in the reaction system is replaced with an inert gas, such as argon.
[14]

e Heating: The mixture is heated to 90 °C for 24 hours.[14]

o Workup: After cooling, the catalyst is removed by filtration. Dichloromethane is added to
separate the organic and aqueous layers. The organic layer is collected and the solvent is
removed by rotary evaporation to yield the deuterated chlorobenzene product.[14]
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Synthesis of Chlorobenzene-d5
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Caption: A simplified workflow for the synthesis of Chlorobenzene-d5.

Safety and Handling
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Chlorobenzene-d5 is a flammable liquid and should be handled with appropriate safety
precautions.[1][7]

» Handling: Ensure good ventilation and exhaustion at the workplace.[15] Keep away from
ignition sources and prevent the formation of aerosols.[7][15] Use personal protective
equipment, including safety goggles, chemical-resistant gloves, and respiratory protection if
necessary.[7][9]

o Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[7][15]
Protect from electrostatic charges.[15]

» Disposal: Dispose of contaminated material as hazardous waste according to local
regulations.[9][15] Do not allow it to enter sewers or surface water.[7][15]

Logical Relationships of Chlorobenzene-d5

The properties and applications of Chlorobenzene-d5 are interconnected, making it a versatile
chemical for various research applications.
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Properties and Applications of Chlorobenzene-d5
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [physical and chemical properties of Chlorobenzene-d5].
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chlorobenzene-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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